Cas no 97797-53-0 (buta-2,3-diene-1-thiol)

buta-2,3-diene-1-thiol structure
buta-2,3-diene-1-thiol structure
Product Name:buta-2,3-diene-1-thiol
CAS No:97797-53-0
MF:C4H6S
MW:86.1554398536682
CID:5671767
PubChem ID:57114583
Update Time:2023-09-12

buta-2,3-diene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butadiene-4-thiol
    • EN300-26978313
    • cis-2-butadienethiol
    • 97797-53-0
    • buta-2,3-diene-1-thiol
    • Inchi: 1S/C4H6S/c1-2-3-4-5/h3,5H,1,4H2
    • InChI Key: SMAYBQDSXWCMHY-UHFFFAOYSA-N
    • SMILES: SCC=C=C

Computed Properties

  • Exact Mass: 86.01902136g/mol
  • Monoisotopic Mass: 86.01902136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 50.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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97797-53-0
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$1086.0 2023-09-11
Enamine
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Enamine
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Enamine
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